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Compound of Interest

Compound Name: Tyrosinase-IN-28

Cat. No.: B15574661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Tyrosinase-IN-28, a tyrosinase inhibitor. The following procedural guidance is intended to

ensure the safe use of this compound in a laboratory setting and to provide a framework for its

operational management and disposal. Given that a specific Safety Data Sheet (SDS) for

Tyrosinase-IN-28 is not publicly available, a conservative approach, treating the substance as

potentially hazardous, is recommended.

Quantitative Data Summary
While comprehensive quantitative data for Tyrosinase-IN-28 is limited, the following table

summarizes the available information. For context, properties of the related enzyme,

mushroom tyrosinase, are also provided.
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Property Tyrosinase-IN-28
Mushroom
Tyrosinase

Source

Molecular Formula C₂₁H₂₂N₄O N/A [1]

IC₅₀ 72.55 μM N/A [1]

CAS Number N/A 9002-10-2

Optimal pH N/A 6.0 - 7.0

Molecular Weight Not specified ~128 kDa (tetramer)

Hazard Identification and Safety Precautions
As with any chemical with unknown toxicological properties, it is crucial to handle Tyrosinase-
IN-28 with care. The following recommendations are based on general best practices for

handling novel research compounds.

Personal Protective Equipment (PPE)
PPE Category Recommendation Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile or

neoprene).

Prevents skin contact. Double-

gloving may be advisable.

Skin and Body Protection
Standard laboratory coat, fully

fastened.

Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. An N95 or higher

respirator is recommended if

handling outside a chemical

fume hood.

Prevents inhalation of fine

particles or aerosols.
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Emergency Procedures
Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected area with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential to maintain a safe

laboratory environment.

Operational Plan: From Receipt to Disposal
The following workflow outlines the key stages for managing Tyrosinase-IN-28 within a

laboratory setting.
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Operational Workflow for Tyrosinase-IN-28

Receiving and Storage

Handling and Experimentation

Waste Management and Disposal

Receive Compound

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Weigh Compound in Fume Hood

Prepare Stock Solution (e.g., in DMSO)

Perform Tyrosinase Inhibition Assay

Segregate Solid and Liquid Waste

Collect in Labeled Hazardous Waste Containers

Dispose via Institutional EHS
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Experimental Workflow for Tyrosinase Inhibition Assay

Preparation

Assay Execution

Data Analysis

Prepare Tyrosinase, L-DOPA, and Inhibitor Solutions

Set up 96-well Plate with Controls and Samples

Pre-incubate Enzyme and Inhibitor

Initiate Reaction with L-DOPA

Measure Absorbance (Kinetic Mode)

Calculate Reaction Rates

Calculate Percent Inhibition

Determine IC50 Value
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Simplified Melanogenesis Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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